3-Acetyl(2,3-13C2)oxolan-2-one

Specification

• CAS No.: 84508-47-4
• Molecular Formula: C6H8O3
• Molecular Weight: 132.1 g/mol
• IUPAC Name: 3-acetyl(2,3-13C2)oxolan-2-one
• Standard InChI: InChI=1S/C6H8O3/c1-4(7)5-2-3-9-6(5)8/h5H,2-3H2,1H3/i1+1,4+1,5+1,6+1
• Standard InChI Key: OMQHDIHZSDEIFH-WMPIHMMDSA-N
• Isomeric SMILES: [13CH3][13C](=O)[13CH]1CCO[13C]1=O
• SMILES: CC(=O)C1CCOC1=O
• Canonical SMILES: CC(=O)C1CCOC1=O

Introduction

3-Acetyl(2,3-13C2)oxolan-2-one, also known as 2-Acetylbutyrolactone-13C4, is a labeled compound used in various biochemical and chemical research applications. It is a derivative of butyrolactone, with carbon-13 isotopes incorporated at positions 2 and 3, making it useful for isotopic labeling studies.

Key Characteristics:

• CAS Number: 84508-47-4

• Molecular Formula: C6H8O3 (unlabeled), C2[13C]4H8O3 (labeled)

• Molecular Weight: Approximately 132.10 g/mol

• Solubility: Soluble in dichloromethane, ethyl acetate, and methanol

• Appearance: Oil

Synthesis and Applications

While specific synthesis methods for 3-Acetyl(2,3-13C2)oxolan-2-one are not widely detailed in available literature, its applications are primarily in isotopic labeling studies. These studies can involve tracing metabolic pathways or analyzing biochemical reactions where the labeled compound serves as a precursor or intermediate.

Storage and Handling

For optimal preservation, 3-Acetyl(2,3-13C2)oxolan-2-one should be stored at a temperature range of 2-8°C. Its solubility in organic solvents like dichloromethane and methanol makes it versatile for various chemical reactions.

Potential Applications:

• Metabolic Studies: The labeled carbon atoms allow researchers to track the compound's metabolism and interaction with biological systems.

• Organic Synthesis: It can serve as a building block for synthesizing more complex molecules, especially where isotopic labeling is required.